Cas no 1379811-95-6 (2-Phenyl-5-(pentafluorosulfanyl)-1H-benzoimidazole)

• Product Name: 2-Phenyl-5-(pentafluorosulfanyl)-1H-benzoimidazole
• CAS No: 1379811-95-6
• MF: C₁₃H₉F₅N₂S
• MW: 320.280978918076
• MDL: MFCD22370126
• CID: 2619905
• Update Time: 2023-08-07

2-Phenyl-5-(pentafluorosulfanyl)-1H-benzoimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-5-(pentafluorosulfanyl)-1H-benzoimidazole
• PC405542
• 5-(pentafluoro-lambda~6~-sulfanyl)-2-phenyl-1H-benzimidazole

• MDL： MFCD22370126
• Inchi： 1S/C13H9F5N2S/c14-21(15,16,17,18)10-6-7-11-12(8-10)20-13(19-11)9-4-2-1-3-5-9/h1-8H,(H,19,20)
• InChI Key： CSRDYOJLMUULLL-UHFFFAOYSA-N
• SMILES： S(C1=CC=C2C(=C1)NC(C1C=CC=CC=1)=N2)(F)(F)(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 405
• XLogP3: 6.5
• Topological Polar Surface Area: 29.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles